Cas no 178111-37-0 (Bicyclo[2.2.1]heptan-2-ol,5-amino-, (1R,2S,4R,5S)-rel-)

• Product Name: Bicyclo[2.2.1]heptan-2-ol,5-amino-, (1R,2S,4R,5S)-rel-
• CAS No: 178111-37-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 112806
• PubChem ID: 154706264
• Update Time: 2025-04-18

Bicyclo[2.2.1]heptan-2-ol,5-amino-, (1R,2S,4R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol,5-amino-, (1R,2S,4R,5S)-rel-
• Bicyclo[2.2.1]heptan-2-ol, 5-amino-, (1R,2S,4R,5S)-rel- (9CI)
• 178111-37-0
• rel-(1R,2S,4R,5S)-5-Aminobicyclo[2.2.1]heptan-2-ol

• Inchi： 1S/C7H13NO/c8-6-2-5-1-4(6)3-7(5)9/h4-7,9H,1-3,8H2/t4-,5-,6+,7+/m1/s1
• InChI Key： VUTVKXUAPAJONV-JWXFUTCRSA-N
• SMILES： O[C@H]1C[C@@H]2[C@H](C[C@H]1C2)N

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų